2-(Dimethylamino)-3-fluorophenol

• Molecular Formula: C8H10FNO
• Molecular Weight: 155.17 g/mol
• IUPAC Name: 2-(dimethylamino)-3-fluorophenol
• InChI: InChI=1S/C8H10FNO/c1-10(2)8-6(9)4-3-5-7(8)11/h3-5,11H,1-2H3
• InChI Key: AQRPTDXGUSYZGA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=CC=C1F)O

Description

This structure combines electron-donating (dimethylamino) and electron-withdrawing (fluoro) substituents, leading to unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Dimethylamino)-3-fluorophenol typically involves the introduction of the dimethylamino group and the fluorine atom onto a phenol ring. One common method is the nucleophilic aromatic substitution reaction, where a fluorine atom is introduced to a phenol derivative. The dimethylamino group can be added through a reaction with dimethylamine under suitable conditions.

Industrial Production Methods: Industrial production of this compound may involve multi-step synthesis processes, including halogenation and amination reactions. These processes are optimized for high yield and purity, often involving the use of catalysts and controlled reaction environments to ensure efficient production.

Types of Reactions:

Oxidation: 2-(Dimethylamino)-3-fluorophenol can undergo oxidation reactions, leading to the formation of quinone derivatives.

Reduction: Reduction reactions can convert the compound into various reduced forms, depending on the reagents used.

Substitution: The compound can participate in substitution reactions, where the dimethylamino or fluorine groups are replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles are used under appropriate conditions to achieve substitution.

Major Products:

Oxidation: Quinone derivatives.

Reduction: Various reduced phenol derivatives.

Substitution: Compounds with different functional groups replacing the dimethylamino or fluorine groups.

Scientific Research Applications

2-(Dimethylamino)-3-fluorophenol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including its use in drug development.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(Dimethylamino)-3-fluorophenol involves its interaction with molecular targets through its functional groups. The dimethylamino group can engage in hydrogen bonding and electrostatic interactions, while the fluorine atom can participate in halogen bonding. These interactions can influence the compound’s reactivity and its effects on biological systems.

Comparison with Similar Compounds

2-Fluorophenol (CAS 367-12-4)

• Structural Differences: Lacks the dimethylamino group at the 2-position.
• Key Properties: Lower molecular weight (112.10 g/mol vs. 169.18 g/mol) and melting point (40–42°C vs. 120–125°C). Higher lipophilicity (logP ~1.8 vs. ~1.2) due to the absence of the polar dimethylamino group. Similar phenol pKa (~8.3 vs. ~8.5), but fluorine’s electron-withdrawing effect slightly enhances acidity compared to unsubstituted phenol.
• Applications : Primarily used as an industrial solvent or precursor, unlike the target compound, which is under investigation for specialized applications .

Ethyl 4-(Dimethylamino) Benzoate

• Structural Differences: Features an ester-linked dimethylamino group at the 4-position of a benzoate moiety.
• Key Findings: Exhibits higher reactivity in resin polymerization compared to methacrylate-based analogs (e.g., 2-(dimethylamino) ethyl methacrylate) due to better electron-donating capacity . The target compound’s phenol group offers stronger acidity (pKa ~8.5 vs. ~9.5 for the ester), enhancing solubility in basic aqueous environments.

3-Hydroxytamoxifen (Droloxifene Analog)

• Structural Differences: Contains a bulky stilbene backbone with a 2-(dimethylamino)ethoxy group, unlike the simpler phenolic structure of the target compound.
• Key Properties :
  • Higher molecular weight (371.50 g/mol) and lipophilicity (logP ~5.0 vs. ~1.2).
  • The ethoxy linker in 3-hydroxytamoxifen improves metabolic stability, whereas the target compound’s compact structure may favor faster clearance .
• Biological Activity : 3-Hydroxytamoxifen is a potent antiestrogen drug, while the target compound’s bioactivity remains under investigation .

2-(Dimethylamino)ethanethiol

• Structural Differences : Replaces the hydroxyl group with a thiol and lacks fluorine.
• Key Differences: Thiol group confers higher nucleophilicity and lower acidity (pKa ~10 vs. ~8.5 for phenol).

Data Table: Comparative Analysis

Compound	Molecular Weight (g/mol)	pKa (Phenol/Thiol)	logP	Melting Point (°C)	Key Applications
2-(Dimethylamino)-3-fluorophenol	169.18	~8.5	1.2	120–125	Research applications
2-Fluorophenol	112.10	~8.3	1.8	40–42	Industrial solvent, precursor
Ethyl 4-(dimethylamino) benzoate	207.26	~9.5 (ester)	2.5	80–85	Polymer co-initiator
3-Hydroxytamoxifen	371.50	~9.1	5.0	140–142	Antiestrogen drug
2-(Dimethylamino)ethanethiol	121.20	~10.0 (thiol)	0.8	N/A	Chemical synthesis intermediate

Key Research Findings

Electronic Effects: The fluorine atom at the 3-position reduces electron density at the hydroxyl group, enhancing acidity compared to non-fluorinated analogs like 2-(dimethylamino)phenol .

Steric Influence: The proximity of dimethylamino and fluorine groups may hinder hydrogen bonding or electrophilic substitution at the aromatic ring, contrasting with para-substituted analogs (e.g., ethyl 4-(dimethylamino) benzoate) .

Biological Relevance : Structural simplicity may improve bioavailability compared to bulkier pharmaceuticals like 3-hydroxytamoxifen, though metabolic stability could be lower .